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Compound of Interest

Compound Name: Vicriviroc

Cat. No.: B7856022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vicriviroc, also known as SCH 417690, is a potent and selective antagonist of the C-C

chemokine receptor type 5 (CCR5). As a key co-receptor for macrophage-tropic (R5) strains of

Human Immunodeficiency Virus-1 (HIV-1), CCR5 is a critical target for antiretroviral therapy.[1]

[2][3] Vicriviroc allosterically binds to a hydrophobic pocket on the CCR5 receptor, inducing a

conformational change that prevents the binding of the viral glycoprotein gp120 and

subsequent viral entry into host cells.[4][5] Accurate and consistent preparation of vicriviroc
stock solutions is paramount for reliable and reproducible results in various in vitro and in vivo

experimental settings. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving

vicriviroc for research purposes.

Data Presentation
Quantitative data for the preparation of vicriviroc maleate stock solutions in DMSO are

summarized below.
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Property Value Unit Notes

Molecular Weight

(Vicriviroc free base)
533.63 g/mol

Molecular Weight

(Vicriviroc maleate)
649.7 g/mol

Use this for

calculations if using

the maleate salt.

Solubility in DMSO ≥76.96 mM

Ultrasonic assistance

may be required for

higher concentrations.

[6]

Recommended Stock

Concentration
10 - 50 mM

A 10 mM stock is

commonly used and

commercially

available.[6][7]

Storage of Stock

Solution

-20°C for short-term

(≤1 month) or -80°C

for long-term (≤6

months)

Aliquot to avoid

repeated freeze-thaw

cycles.[6]

Experimental Protocols
Preparation of a 10 mM Vicriviroc Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of vicriviroc maleate in

DMSO.

Materials:

Vicriviroc maleate powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or cryogenic vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparations:

Allow the vicriviroc maleate powder container to equilibrate to room temperature before

opening to prevent condensation.

Ensure the analytical balance is calibrated and level.

Weighing Vicriviroc Maleate:

Carefully weigh out 6.5 mg of vicriviroc maleate powder and place it into a sterile

microcentrifuge tube. Calculation: 10 mmol/L * 1 L/1000 mL * 1 mL * 649.7 g/mol =

0.0006497 g = 0.65 mg for 100 µL. For 1 mL, this would be 6.497 mg, rounded to 6.5 mg

for practical weighing.

Solvent Addition:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the vicriviroc
maleate powder.

Dissolution:

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has completely dissolved. If

particulates remain, brief sonication in a water bath can be applied.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes or

cryogenic vials.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation.

For short-term storage (up to 1 month), store the aliquots at -20°C.[6]

For long-term storage (up to 6 months), store the aliquots at -80°C.[6]
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Caption: Mechanism of HIV-1 entry inhibition by vicriviroc.

Experimental Workflow: Using Vicriviroc in an Antiviral
Assay
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Caption: Workflow for an in vitro HIV-1 antiviral activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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